3’-Hydroxy Darunavir

• CAS No.: 1159613-24-7
• Product Name: 3’-Hydroxy Darunavir
• Molecular Formula: C27H37N3O8S
• Molecular Weight: 563.66
• IUPAC Name: [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-amino-3-hydroxyphenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate
• Standard InChI: InChI=1S/C27H37N3O8S/c1-17(2)14-30(39(34,35)19-8-9-21(28)23(31)13-19)15-24(32)22(12-18-6-4-3-5-7-18)29-27(33)38-25-16-37-26-20(25)10-11-36-26/h3-9,13,17,20,22,24-26,31-32H,10-12,14-16,28H2,1-2H3,(H,29,33)/t20-,22-,24+,25-,26+/m0/s1
• SMILES: CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC(=C(C=C4)N)O
• Description: 3’-Hydroxy Darunavir is a metabolite of Darunavir, a novel inhibitor of human immunodeficiency virus protease and used in the treatment of HIV infection.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-[(1S,2R)-3-[[(4-Amino-3-hydroxyphenyl)sulfonyl](2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]-carbamic Acid (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-yl Ester
• PubChem Compound: 129627311
• Last Modified: Nov 11 2021